Cas no 1251582-83-8 (3-6-(3,4-dimethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-yl-N-{4-(propan-2-yl)phenylmethyl}propanamide)

• Product Name: 3-6-(3,4-dimethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-yl-N-{4-(propan-2-yl)phenylmethyl}propanamide
• CAS No: 1251582-83-8
• MF: C₂₆H₂₉N₅O
• MW: 427.541365385056
• CID: 6578184
• Update Time: 2025-07-08

3-6-(3,4-dimethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-yl-N-{4-(propan-2-yl)phenylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-6-(3,4-dimethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-yl-N-{4-(propan-2-yl)phenylmethyl}propanamide
• 3-[6-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-N-[(4-propan-2-ylphenyl)methyl]propanamide
• 1,2,4-Triazolo[4,3-b]pyridazine-3-propanamide, 6-(3,4-dimethylphenyl)-N-[[4-(1-methylethyl)phenyl]methyl]-

• Inchi： 1S/C26H29N5O/c1-17(2)21-9-6-20(7-10-21)16-27-26(32)14-13-25-29-28-24-12-11-23(30-31(24)25)22-8-5-18(3)19(4)15-22/h5-12,15,17H,13-14,16H2,1-4H3,(H,27,32)
• InChI Key： PCMBEVYIJCFELA-UHFFFAOYSA-N
• SMILES： C12=NN=C(CCC(NCC3=CC=C(C(C)C)C=C3)=O)N1N=C(C1=CC=C(C)C(C)=C1)C=C2

Additional information on 3-6-(3,4-dimethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-yl-N-{4-(propan-2-yl)phenylmethyl}propanamide

3-6-(3,4-Dimethylphenyl)-1,2,4-Triazolo[4,3-b]pyridazin-3-yl-N-{4-(propan-2-yl)phenylmethyl}Propanamide: A Comprehensive Overview

The compound with CAS No. 1251582-83-8, commonly referred to as 3-6-(3,4-Dimethylphenyl)-1,2,4-Triazolo[4,3-b]pyridazin-3-yl-N-{4-(propan-2-yl)phenylmethyl}Propanamide, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a complex heterocyclic compound with a unique structure that combines a triazolo-pyridazine ring system with a propanamide group. The presence of the 3,4-dimethylphenyl substituent and the propan-2-yl group adds to its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role as a potential antimicrobial agent due to its ability to inhibit bacterial growth. The triazolo-pyridazine core is known for its antimicrobial properties, and the addition of the propanamide group further enhances its activity by improving solubility and bioavailability. Moreover, the 4-(propan-2-yl)phenylmethyl substituent plays a crucial role in modulating the compound's pharmacokinetic properties.

Another area of interest is its application in cancer therapy. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells. The mechanism of action involves interference with key cellular pathways involved in tumor progression, such as the PI3K/AKT/mTOR pathway. The 3,4-dimethylphenyl group contributes to the compound's ability to penetrate cellular membranes efficiently, making it a promising candidate for targeted drug delivery systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the triazolo-pyridazine ring system is achieved through a [4+2] cycloaddition reaction between an appropriate diene and a dienophile. Subsequent functionalization steps introduce the propanamide and propan-2-yl groups, ensuring optimal biological activity and stability.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the compound's molecular structure. These studies have revealed that the molecule adopts a rigid conformation due to the aromaticity of the triazolo-pyridazine ring system. This rigidity is essential for maintaining its bioactivity and selectivity.

From an environmental perspective, the compound has been evaluated for its biodegradability and ecotoxicological effects. Initial findings suggest that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. However, further studies are required to assess its long-term impact on aquatic ecosystems.

In conclusion, 3-6-(3,4-Dimethylphenyl)-1,2,4-Triazolo[4,3-b]pyridazin-3-yl-N-{4-(propan-2-yl)phenylmethyl}Propanamide (CAS No. 1251582-83-8) represents a significant advancement in heterocyclic chemistry with potential applications in medicine and materials science. Its unique structure and functional groups make it a versatile molecule with promising therapeutic and industrial applications.